Cas no 2171989-39-0 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4,4-difluorobutanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4,4-difluorobutanoic acid
• CAS No: 2171989-39-0
• MF: C₂₆H₃₀F₂N₂O₅
• MW: 488.523614406586
• CID: 5870274
• PubChem ID: 165820729
• Update Time: 2025-10-29

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4,4-difluorobutanoic acid
• EN300-1563067
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]-4,4-difluorobutanoic acid
• 2171989-39-0

• Inchi： 1S/C26H30F2N2O5/c1-26(2,3)21(13-22(31)29-20(24(27)28)12-23(32)33)30-25(34)35-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-21,24H,12-14H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： HDFAIMUFLMKBLB-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)NC(CC(C(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 488.21227839g/mol
• Monoisotopic Mass: 488.21227839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4,4-difluorobutanoic acid

Professional Introduction to Compound with CAS No. 2171989-39-0 and Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4,4-difluorobutanoic Acid

The compound with the CAS number 2171989-39-0 and the product name 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4,4-difluorobutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal research. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and multiple fluorinated moieties highlights its synthetic utility and structural complexity, making it a subject of interest for chemists and biologists alike.

Recent studies have demonstrated the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance metabolic stability, binding affinity, and pharmacokinetic properties. The specific arrangement of atoms in this compound, including the 4,4-dimethylpentanamido and 4,4-difluorobutanoic acid segments, contributes to its unique chemical properties. These features make it a valuable building block for the synthesis of more complex molecules with potential therapeutic benefits.

In the realm of drug discovery, the Fmoc-amino acid derivative functionality is particularly noteworthy. The Fmoc group is widely used in peptide synthesis as an protecting group for amino functions, but its incorporation into larger molecules like this one suggests novel synthetic strategies and applications. The study of such derivatives has opened new avenues for developing drugs that require precise control over molecular architecture.

One of the most exciting aspects of this compound is its potential role in the development of targeted therapies. The fluorine atoms in the molecule can influence electronic properties and interactions with biological targets, making it a promising candidate for designing drugs that interact selectively with specific proteins or enzymes. This specificity is crucial for minimizing side effects and improving treatment efficacy.

The dimethylpentanamido moiety adds another layer of complexity to the compound's structure. This group is known to contribute to solubility and bioavailability, which are critical factors in drug formulation. By incorporating such functional groups, chemists can fine-tune the properties of the compound to optimize its pharmacological profile.

Current research in this area is focused on exploring the synthetic pathways that can be used to produce derivatives of this compound efficiently. The availability of a well-defined CAS number like 2171989-39-0 ensures that researchers can reliably obtain and study this compound for their experiments. This standardization is essential for reproducibility in scientific research and for facilitating collaboration across different laboratories.

The use of advanced spectroscopic techniques has been instrumental in characterizing this compound. Methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure. These techniques not only confirm the identity of the compound but also reveal information about its conformational preferences and interactions with other molecules.

From a biological perspective, understanding how this compound interacts with cellular machinery is crucial for evaluating its therapeutic potential. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. Further investigation into its mechanism of action will be necessary to fully assess its medical relevance.

The synthesis of complex molecules like this one often involves multi-step reactions that require careful optimization. Catalysts and reagents must be selected to ensure high yields while maintaining purity. The development of efficient synthetic routes not only accelerates research but also reduces costs associated with drug production.

In conclusion, the compound with CAS number 2171989-39-0 and product name 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4,4-difluorobutanoic acid represents a significant contribution to pharmaceutical chemistry. Its unique structure and functional groups make it a valuable tool for researchers exploring new therapeutic strategies. As scientific understanding continues to evolve, compounds like this one will play an increasingly important role in advancing medical science.